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Compound of Interest

Compound Name: Silver arsenite

Cat. No.: B1612865 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Chemical Identification and Synonyms
Silver arsenite is an inorganic compound with the chemical formula Ag₃AsO₃. It is a fine yellow

powder that is sensitive to light. This compound is highly toxic if ingested or inhaled and can

cause irritation to the skin, eyes, and mucous membranes.

The definitive identifier for silver arsenite is its CAS number.

Identifier Value

CAS Number 7784-08-9[1]

Silver arsenite is also known by several synonyms, which are important to recognize in

scientific literature and chemical databases.

Synonym

Trisilver arsenite[1]

Silver orthoarsenite[1]

Arsenous acid, trisilver(1+) salt[1]

Arsenious acid, trisilver(1+) salt
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Physicochemical Properties
A summary of the key physicochemical properties of silver arsenite is provided in the table

below. This data is essential for laboratory handling, experimental design, and safety protocols.

Property Value Source

Molecular Formula Ag₃AsO₃ PubChem[1]

Molecular Weight 446.52 g/mol PubChem[1]

Appearance Fine yellow powder PubChem[1]

Solubility Water soluble PubChem[1]

Stability Sensitive to light PubChem[1]

Experimental Protocols
Detailed experimental protocols for the synthesis and specific applications of silver arsenite in

a research context are not widely available in recent scientific literature. However, its formation

is a known reaction in analytical chemistry for the detection of arsenate ions. The following is a

generalized protocol for the precipitation of a silver-arsenic compound, adapted from historical

analytical methods.

Protocol: Precipitation of Silver Arsenate for Qualitative Analysis

This protocol describes the formation of silver arsenate (Ag₃AsO₄), a compound closely related

to silver arsenite, which precipitates as a distinct reddish-brown solid. This method has been

historically used for the qualitative detection of arsenate.

Materials:

A solution containing arsenate ions (AsO₄³⁻)

Silver nitrate (AgNO₃) solution

Neutral or slightly alkaline solution conditions
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Procedure:

Ensure the sample solution containing the suspected arsenate ions is neutral or slightly

alkaline. The pH can be adjusted using a suitable buffer.

Slowly add a solution of silver nitrate to the sample solution.

Observe the formation of a precipitate. A reddish-brown precipitate is indicative of the

presence of silver arsenate.

The precipitate can be separated from the solution by filtration or centrifugation for further

analysis if required.

Note: Due to the high toxicity of arsenic compounds, all procedures should be carried out in a

well-ventilated fume hood with appropriate personal protective equipment (PPE), including

gloves, lab coat, and safety goggles. All waste containing arsenic must be disposed of as

hazardous waste according to institutional and regulatory guidelines.

Toxicological Data and Biological Effects
Silver arsenite is classified as a highly toxic substance. The toxicity is primarily attributed to

the arsenite ion, which is a known human carcinogen.[2][3]

Toxicity Data Value

GHS Hazard Statements
H301 (Toxic if swallowed), H331 (Toxic if

inhaled)[1]

Carcinogenicity
Known human carcinogen (as an arsenic

compound)[2]

The biological effects of arsenite are complex and involve the disruption of numerous cellular

processes. Arsenite can induce oxidative stress, interfere with cellular respiration, and alter

signal transduction pathways.[3]

Signaling Pathways Affected by Arsenite
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While specific studies on the signaling pathways affected by silver arsenite are limited, the

effects of arsenite on cellular signaling are well-documented. Arsenite is known to impact

pathways involved in cell proliferation, apoptosis, and stress response. One of the key

mechanisms is the induction of oxidative stress, which can lead to the activation of various

signaling cascades.

Below is a simplified representation of a signaling pathway affected by arsenite-induced

oxidative stress.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 8 Tech Support

https://www.benchchem.com/product/b1612865?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1612865?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Extracellular

Cellular Response

Arsenite Cell Membrane
Reactive Oxygen

Species (ROS) Production
 Induces MAPK Pathway

Activation
 Activates

Apoptosis

 Leads to

Inhibition of
Cell Proliferation

 Leads to

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 8 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1612865?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Start

Prepare Cell Cultures

Treat Cells with
Silver Arsenite

(Varying Concentrations)

Incubate for a
Defined Period

Perform Cell
Viability Assay

(e.g., MTT, LDH)

Data Collection
and Analysis

Generate Dose-Response
Curves and Determine IC50

End

Click to download full resolution via product page

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 8 Tech Support

https://www.benchchem.com/product/b1612865?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1612865?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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